1-[2-(4-chlorophenyl)-2-oxoethyl]-3-(2,6-dichlorobenzyl)-2-methyl-4(1H)-pyridinone monohydrate

• IUPAC Name: 1-[2-(4-chlorophenyl)-2-oxoethyl]-3-[(2,6-dichlorophenyl)methyl]-2-methylpyridin-4-one
• InChI: InChI=1S/C21H16Cl3NO2/c1-13-16(11-17-18(23)3-2-4-19(17)24)20(26)9-10-25(13)12-21(27)14-5-7-15(22)8-6-14/h2-10H,11-12H2,1H3
• InChI Key: ZSLCYJOAPZDSJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1CC(=O)C2=CC=C(C=C2)Cl)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C21H16Cl3NO2
• DSSTOX Substance ID: DTXSID001121813
• Molecular Weight: 420.7 g/mol
• CAS RN: 866143-72-8

Description

This compound is a complex organic molecule with the molecular formula C21H16Cl3NO2. It is part of the quinazolinone class of compounds, which are known for their wide range of biological properties, including antibacterial, antifungal, anticonvulsant, anti-inflammatory, anti-HIV, anticancer, and analgesic activities.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridinone ring, which is a six-membered ring with one nitrogen atom and one carbonyl group. The molecule also contains multiple chlorine atoms and a dichlorobenzyl group.

Scientific Research Applications

Crystal Structure and Physical Properties

• Ab Initio Crystal Structure Determination : This compound has been studied for its crystal structure using synchrotron X-ray powder diffraction. Such studies are crucial for understanding the physical properties and potential applications of the compound in various fields, including materials science and pharmaceuticals (Silva et al., 2012).

• Structural Studies : Investigations on similar compounds, specifically N-substituted-3-hydroxy-2-methyl-4(1H)-pyridinones, provide insights into the structural characteristics of these compounds. This research contributes to the broader understanding of related chemical structures and their potential applications (Nelson et al., 1988).

Optical and Electronic Applications

• Optical and Junction Characteristics : Pyridine derivatives, closely related to the compound , have been explored for their optical functions, energy gaps, and device applications, such as photosensors. This research is significant in the context of developing new materials for electronic and optical technologies (Zedan et al., 2020).

Material Science and Polymer Research

• Thermal Stability in Polyimides : Research into pyridine-containing polyimides highlights the high glass transition and thermal stability of these compounds. Understanding these properties is vital for developing new materials with specific thermal and mechanical characteristics (Wang et al., 2008).

Anticancer and Antimicrobial Potential

• Anticancer and Antimicrobial Agents : Studies have been conducted on similar compounds, focusing on their potential as anticancer and antimicrobial agents. This area of research is crucial for the development of new pharmaceuticals and treatments for various diseases (Katariya et al., 2021).

Future Directions

The future research directions for this compound could involve further exploration of its biological activities and potential applications in medicine, given the known properties of quinazolinones. Additionally, more detailed studies could be conducted to fully elucidate its physical and chemical properties, as well as its safety profile.